Cas no 1250496-39-9 (8lambda6-thia-2-azaspiro4.5decane-8,8-dione)

• Product Name: 8lambda6-thia-2-azaspiro4.5decane-8,8-dione
• CAS No: 1250496-39-9
• MF: C₈H₁₅NO₂S
• MW: 189.27520108223
• CID: 5915698
• PubChem ID: 62352604
• Update Time: 2025-05-25

8lambda6-thia-2-azaspiro4.5decane-8,8-dione Chemical and Physical Properties

Names and Identifiers

• 8-Thia-2-azaspiro[4.5]decane, 8,8-dioxide
• 8lambda6-thia-2-azaspiro4.5decane-8,8-dione
• 8lambda6-thia-2-azaspiro[4.5]decane-8,8-dione
• 8-thia-2-azaspiro[4.5]decane 8,8-dioxide
• 1250496-39-9
• AKOS011637821
• EN300-1256393
• SCHEMBL21371333
• CS-0351620
• 8lambda6-thia-2-azaspiro[4.5]decane 8,8-dioxide

• Inchi： 1S/C8H15NO2S/c10-12(11)5-2-8(3-6-12)1-4-9-7-8/h9H,1-7H2
• InChI Key： IJLJEBISGITNGH-UHFFFAOYSA-N
• SMILES： C1C2(CCS(=O)(=O)CC2)CCN1

Computed Properties

• Exact Mass: 189.08234989g/mol
• Monoisotopic Mass: 189.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 8lambda6-thia-2-azaspiro4.5decane-8,8-dione

8λ⁶-Thia-2-Azaspiro[4.5]Decane-8,8-Dione: A Comprehensive Overview

8λ⁶-Thia-2-Azaspiro[4.5]Decane-8,8-Dione, also known by its CAS number CAS 1250496-39-9, is a unique organic compound with a complex structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of spiro compounds, which are characterized by the presence of two rings joined by a single atom, typically sulfur or nitrogen. The compound's structure is further distinguished by the presence of a thia (sulfur-containing) and azaspiro (nitrogen-containing) system, making it a fascinating subject for both academic and industrial research.

The molecular formula of 8λ⁶-Thia-2-Azaspiro[4.5]Decane-8,8-Dione is C₁₀H₁₄N₂S₂O₂, and its molecular weight is approximately 270.3 g/mol. The compound exhibits a rigid bicyclic structure with two fused rings: a five-membered ring containing sulfur and nitrogen atoms, and a six-membered ring with two ketone groups at the 8-position. This unique structural arrangement imparts the compound with distinct chemical and physical properties that make it suitable for various applications.

In recent years, researchers have explored the potential of CAS 1250496-39-9 in drug design and development. The compound's spiro structure has been found to exhibit significant biological activity, particularly in inhibiting certain enzymes associated with neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies have shown that the compound can cross the blood-brain barrier efficiently, making it a promising candidate for targeted drug delivery systems.

Beyond its pharmacological applications, 8λ⁶-Thia-2-Azaspiro[4.5]Decane-8,8-Dione has also been investigated for its potential in materials science. The compound's rigid structure and ability to form stable complexes with metal ions have led to its use in the development of novel catalysts for organic synthesis reactions. Recent studies have demonstrated that the compound can act as an effective ligand in transition metal-catalyzed reactions, significantly improving reaction yields and selectivity.

The synthesis of CAS 1250496-39-9 involves a multi-step process that typically begins with the preparation of intermediate compounds such as thiazoles or oxathiazoles. These intermediates are then subjected to various coupling reactions to form the spiro structure. Recent advancements in catalytic methods have enabled researchers to develop more efficient and environmentally friendly synthesis pathways for this compound.

In terms of physical properties, 8λ⁶-Thia-2-Azaspiro[4.5]Decane-8,8-Dione is known for its high melting point (approximately 175°C) and moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. The compound is also relatively stable under normal storage conditions but may degrade upon prolonged exposure to light or strong oxidizing agents.

The safety profile of CAS 1250496-39-9 has been extensively studied to ensure its safe handling in both laboratory and industrial settings. While the compound is not classified as hazardous under normal conditions, it is recommended to handle it with appropriate personal protective equipment (PPE) due to its potential irritant properties.

In conclusion, 8λ⁶-Thia-2-Azaspiro[4.5]Decane-8,8-Dione (CAS 1250496-39-9) is a versatile compound with a wide range of applications across different scientific disciplines. Its unique structural features and promising biological activity make it an exciting area of research for scientists worldwide. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in both academic research and industrial applications.